Cas no 849501-57-1 (Decyl 4-(pyren-1-YL)butanoate)

Decyl 4-(pyren-1-YL)butanoate structure
Decyl 4-(pyren-1-YL)butanoate structure
Product name:Decyl 4-(pyren-1-YL)butanoate
CAS No:849501-57-1
MF:C30H36O2
MW:428.606
CID:2806509
PubChem ID:71406622

Decyl 4-(pyren-1-YL)butanoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL154531
    • DTXSID90827223
    • 849501-57-1
    • DECYL 4-(PYREN-1-YL)BUTANOATE
    • Decyl 4-(pyren-1-YL)butanoate
    • Inchi: InChI=1S/C30H36O2/c1-2-3-4-5-6-7-8-9-22-32-28(31)15-11-12-23-16-17-26-19-18-24-13-10-14-25-20-21-27(23)30(26)29(24)25/h10,13-14,16-21H,2-9,11-12,15,22H2,1H3
    • InChI Key: RPUOASDSFVSAPI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 428.271530387Da
  • Monoisotopic Mass: 428.271530387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 14
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 26.3Ų

Decyl 4-(pyren-1-YL)butanoate Related Literature

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd